Cas no 126278-71-5 (1-(4-Butoxy-3-methoxyphenyl)propan-2-one)

• Product Name: 1-(4-Butoxy-3-methoxyphenyl)propan-2-one
• CAS No: 126278-71-5
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1094973
• PubChem ID: 73554636
• Update Time: 2025-10-19

1-(4-Butoxy-3-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Butoxy-3-methoxyphenyl)propan-2-one
• 126278-71-5
• 2-Propanone, 1-(4-butoxy-3-methoxyphenyl)-

• Inchi： 1S/C14H20O3/c1-4-5-8-17-13-7-6-12(9-11(2)15)10-14(13)16-3/h6-7,10H,4-5,8-9H2,1-3H3
• InChI Key： FRVLEISJQXXOTR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)CC(C)=O)CCCC

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Butoxy-3-methoxyphenyl)propan-2-one

Research Brief on 1-(4-Butoxy-3-methoxyphenyl)propan-2-one (CAS: 126278-71-5): Recent Advances and Applications

1-(4-Butoxy-3-methoxyphenyl)propan-2-one (CAS: 126278-71-5) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activities, and potential clinical applications.

Recent studies have highlighted the role of 1-(4-Butoxy-3-methoxyphenyl)propan-2-one as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the butoxy and methoxy substituents, make it a versatile scaffold for the development of novel pharmacophores. Researchers have explored its utility in the design of anti-inflammatory, antimicrobial, and anticancer agents, leveraging its ability to modulate key biological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases. The study utilized in vitro and in vivo models to validate the compound's anti-inflammatory properties, suggesting its potential as a lead compound for the development of new therapeutics. Additionally, the compound's low cytotoxicity profile in normal cells further underscores its therapeutic promise.

Another area of interest is the antimicrobial activity of 1-(4-Butoxy-3-methoxyphenyl)propan-2-one. A recent publication in Bioorganic & Medicinal Chemistry Letters reported its potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, offering a novel mechanism of action that could circumvent existing resistance mechanisms.

From a synthetic chemistry perspective, advancements in the scalable production of 1-(4-Butoxy-3-methoxyphenyl)propan-2-one have been achieved through green chemistry approaches. A 2022 study in Organic Process Research & Development detailed an eco-friendly synthesis route that minimizes hazardous byproducts and improves yield, addressing both economic and environmental concerns. This development is particularly relevant for industrial-scale applications.

Looking ahead, the compound's potential in oncology is being actively investigated. Preliminary data from a 2023 preclinical study indicated that derivatives of 1-(4-Butoxy-3-methoxyphenyl)propan-2-one exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. These findings open new avenues for the design of targeted cancer therapies, although further mechanistic studies are warranted.

In conclusion, 1-(4-Butoxy-3-methoxyphenyl)propan-2-one (CAS: 126278-71-5) represents a promising candidate in the realm of chemical biology and drug discovery. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a valuable tool for researchers. Future studies should focus on elucidating its mechanisms of action and optimizing its pharmacokinetic properties to facilitate clinical translation.